N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(2,4-dimethylphenoxy)acetamide

• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(2,4-dimethylphenoxy)acetamide
• InChI: InChI=1S/C20H25NO4/c1-14-5-7-17(15(2)11-14)25-13-20(22)21-10-9-16-6-8-18(23-3)19(12-16)24-4/h5-8,11-12H,9-10,13H2,1-4H3,(H,21,22)
• InChI Key: UDOUOMVHHCIAKG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OCC(=O)NCCC2=CC(=C(C=C2)OC)OC)C
• Molecular Formula: C20H25NO4
• Molecular Weight: 343.4 g/mol

Description

N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(2,4-dimethylphenoxy)acetamide, also known as DMPEA, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. DMPEA belongs to the family of phenethylamines, which are known for their psychoactive properties. However, DMPEA is not a recreational drug and has been studied for its potential use in treating various medical conditions.

Mechanism of Action

N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(2,4-dimethylphenoxy)acetamide acts as a serotonin and dopamine receptor agonist, which means it binds to these receptors and activates them. This leads to an increase in the levels of these neurotransmitters in the brain, which can have a positive effect on mood and behavior.
Biochemical and Physiological Effects:
N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(2,4-dimethylphenoxy)acetamide has been shown to increase the levels of serotonin and dopamine in the brain, which can have a positive effect on mood and behavior. It has also been shown to have anti-inflammatory and analgesic effects, which make it a potential candidate for the treatment of chronic pain.

Advantages and Limitations for Lab Experiments

N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(2,4-dimethylphenoxy)acetamide has several advantages as a research chemical. It is relatively easy to synthesize and purify, and its effects on serotonin and dopamine neurotransmission make it a useful tool for studying these systems. However, N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(2,4-dimethylphenoxy)acetamide is not without its limitations. Its psychoactive effects make it difficult to use in human studies, and its potential for abuse means that it must be handled with care in the laboratory.

Future Directions

There are several potential future directions for research on N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(2,4-dimethylphenoxy)acetamide. One area of interest is its potential as a treatment for depression and anxiety. Further studies are needed to determine its efficacy and safety in humans. Another area of interest is its potential as a tool for studying serotonin and dopamine neurotransmission. N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(2,4-dimethylphenoxy)acetamide could be used to investigate the role of these neurotransmitters in various physiological and pathological conditions. Finally, N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(2,4-dimethylphenoxy)acetamide could be modified to create new compounds with improved therapeutic properties.

Synthesis Methods

N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(2,4-dimethylphenoxy)acetamide can be synthesized by reacting 3,4-dimethoxyphenethylamine with 2,4-dimethylphenoxyacetyl chloride in the presence of a base. The reaction results in the formation of N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(2,4-dimethylphenoxy)acetamide, which can be purified through various methods such as recrystallization or column chromatography.

Scientific Research Applications

N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(2,4-dimethylphenoxy)acetamide has been studied for its potential use in treating various medical conditions such as depression, anxiety, and chronic pain. It has been shown to have anxiolytic and antidepressant effects in animal models, and its mechanism of action is thought to involve the modulation of serotonin and dopamine neurotransmission.